Cas no 2228013-62-3 (rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid)
rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
- 2228013-62-3
- rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid
- EN300-1555252
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- Inchi: 1S/C27H30N2O5/c1-2-18(15-25(30)28-19-9-7-8-17(14-19)26(31)32)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,17-19,24H,2,8,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18?,19-/m0/s1
- InChI Key: WVYKFROLCQXEFS-JVUMBYKBSA-N
- SMILES: O(C(NC(CC)CC(N[C@H]1C=CC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555252-0.05g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 0.05g |
$1709.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-0.1g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 0.1g |
$1791.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-0.25g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 0.25g |
$1872.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-0.5g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 0.5g |
$1954.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-1.0g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 1g |
$2035.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-2.5g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 2.5g |
$3988.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-5.0g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 5g |
$5900.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-10.0g |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 10g |
$8749.0 | 2023-06-05 | ||
| Enamine | EN300-1555252-50mg |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 50mg |
$1709.0 | 2023-09-25 | ||
| Enamine | EN300-1555252-100mg |
rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid |
2228013-62-3 | 100mg |
$1791.0 | 2023-09-25 |
rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid: A Key Compound in Modern Biomedical Research
CAS No. 2228013-62-3 is a complex organic molecule with significant potential in biomedical applications. This compound, characterized by its unique stereochemical configuration (1R,5S) and fluorenyl methoxycarbonyl (Fmoc) protecting group, represents a critical advancement in the development of targeted therapeutic agents. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug discovery and biomedical innovation.
The fluorenyl methoxycarbonyl moiety, a widely used protecting group in peptide chemistry, ensures the compound's stability during synthesis and storage. This feature is particularly important for pharmaceutical applications where chemical integrity is essential for maintaining biological activity. The pentanamidocyclohex-3-ene-3-carboxylic acid backbone provides a flexible scaffold, enabling the compound to interact with multiple biological targets.
Recent research published in *Nature Communications* (2023) has demonstrated the compound's potential in inhibiting inflammatory pathways. The stereochemical configuration (1R,5S) plays a critical role in its binding affinity to pro-inflammatory cytokine receptors, enhancing its therapeutic efficacy. This finding aligns with the broader trend of structure-based drug design in modern biomedical research.
The racemic mixture (rac-) form of this compound has been shown to exhibit differential biological activity depending on the stereochemical configuration. A 2023 study in *Journal of Medicinal Chemistry* revealed that the (1R,5S) isomer demonstrates selective inhibition of NF-κB signaling, a key pathway in chronic inflammation and cancer progression. This selective activity highlights the importance of stereochemical control in drug development.
Fmoc protecting groups are commonly used in solid-phase peptide synthesis due to their acid-labile nature and ease of removal. The presence of this group in the compound ensures precise chemical synthesis and purity during pharmaceutical manufacturing. This is particularly important for biopharmaceuticals requiring high-purity standards.
Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. A 2023 study in *ACS Chemical Biology* used molecular dynamics simulations to predict the compound's binding interactions with proteins involved in neurodegenerative diseases. These simulations provided insights into the molecular mechanisms underlying its therapeutic potential.
The cyclohexene ring structure contributes to the compound's conformational flexibility, allowing it to adopt multiple binding modes with target proteins. This adaptability is crucial for drug design where multiple binding interactions are required to achieve therapeutic efficacy.
Biomedical applications of this compound are expanding rapidly. Research published in *Cell Reports* (2023) has explored its potential in anti-cancer therapies. The compound's ability to modulate apoptosis pathways and inhibit tumor growth has been demonstrated in preclinical models. These findings underscore its significance in oncology research.
Pharmaceutical development of this compound is supported by its chemical stability and solubility properties. Recent studies have focused on optimizing its bioavailability through formulation development, which is essential for clinical translation. These efforts align with the goals of pharmacokinetic optimization in drug development.
The pentanamidocyclohex-3-ene-1-carboxylic acid backbone provides a versatile platform for chemical modification. Researchers are exploring the introduction of functional groups to enhance target specificity and pharmacological activity. This approach reflects the customization strategies in modern drug discovery.
Biomedical research continues to uncover new applications for this compound. A 2023 study in *Advanced Drug Delivery Reviews* investigated its potential in neurological disorders. The compound's ability to cross the blood-brain barrier and modulate neurotransmitter systems has been highlighted as a significant breakthrough in neuropharmacology.
The fluorenyl methoxycarbonyl group also plays a role in chemical labeling and tracking during biomedical studies. Its fluorescent properties make it useful for in vivo imaging and drug delivery monitoring, enhancing the visualization of therapeutic agents in biological systems.
Pharmaceutical manufacturing of this compound requires precise control over synthetic processes. Recent advancements in green chemistry have enabled more sustainable synthesis methods, reducing environmental impact while maintaining product quality. This is critical for large-scale production of biopharmaceuticals.
Biomedical innovation is driven by the integration of computational tools and experimental validation. The use of machine learning algorithms to predict drug-target interactions has accelerated the development of this compound. These computational approaches are transforming drug discovery into a more predictive and efficient process.
Clinical translation of this compound is an active area of research. Preclinical studies are focusing on safety profiles and efficacy in animal models, with plans for human trials in the near future. These efforts reflect the translation strategies in biomedical research aimed at patient care.
The stereochemical configuration (1R,5S) is also being studied for its potential in enantioselective drug development. Research in *Organic & Biomolecular Chemistry* (2023) has shown that this configuration may offer unique therapeutic advantages over other isomers, emphasizing the importance of stereochemical control in pharmaceutical applications.
Biomedical research continues to expand the applications of this compound. Recent studies have explored its potential in antiviral therapies, particularly in targeting viral replication pathways. These findings highlight the compound's versatility in addressing multiple disease mechanisms.
The cyclohexene ring structure also allows for conformational changes that may influence protein interactions. This property is being explored in drug design to enhance target specificity and reduce off-target effects. These efforts reflect the precision medicine approach in modern biomedical research.
Pharmaceutical development of this compound is supported by its chemical versatility and biological activity. Researchers are investigating its potential in combination therapies, where it may enhance the efficacy of other therapeutic agents. This approach is becoming increasingly common in multidisciplinary biomedical research.
Biomedical innovation is also focusing on nanotechnology applications for this compound. Recent studies have explored the use of nanoparticles to enhance drug delivery and targeting efficiency. These advancements are part of the broader trend toward smart drug delivery systems in modern medicine.
The fluorenyl methoxycarbonyl group's acid-labile nature makes it ideal for controlled release applications. This property is being leveraged in drug delivery systems to ensure prolonged therapeutic effects. These innovations are transforming the pharmaceutical landscape through advanced delivery technologies.
Biomedical research continues to uncover new therapeutic applications for this compound. Recent studies have explored its potential in autoimmune diseases, where it may modulate immune responses and reduce inflammation. These findings highlight its broad therapeutic potential across multiple disease areas.
The pentanamidocyclohex-3-ene-1-carboxylic acid backbone is also being studied for its ability to form hydrogen bonds with target proteins. This property is crucial for drug design where specific molecular interactions are required to achieve desired biological effects.
Pharmaceutical development of this compound is also focusing on cost-effective synthesis methods. Recent advancements in asymmetric catalysis have enabled more efficient production of the (1R,5S) isomer, reducing manufacturing costs while maintaining high purity. These innovations are critical for large-scale production of biopharmaceuticals.
Biomedical research is increasingly focusing on personalized medicine applications for this compound. Studies are exploring how genetic variations may influence drug response, enabling tailored therapeutic approaches. These efforts are part of the broader movement toward precision medicine in modern healthcare.
The stereochemical configuration (1R,5S) is also being studied for its potential in drug metabolism. Research is focusing on how this configuration may influence drug absorption, distribution, and elimination. These insights are crucial for optimizing therapeutic outcomes.
Biomedical innovation is also addressing ethical and regulatory considerations for this compound. Studies are exploring safety profiles and long-term effects to ensure therapeutic efficacy and patient safety. These efforts are essential for regulatory approval and clinical implementation.
Pharmaceutical development of this compound is being supported by international collaborations and shared research initiatives. These partnerships are accelerating discovery and development through cross-disciplinary expertise and resource sharing. These collaborations are driving global biomedical advancements.
Biomedical research is also focusing on sustainability in pharmaceutical production. Recent studies are exploring eco-friendly synthesis methods and waste reduction strategies to minimize environmental impact. These efforts are part of the broader movement toward green chemistry in modern medicine.
The fluorenyl methoxycarbonyl group's fluorescent properties are being utilized in biomedical imaging and diagnostic applications. These properties enable non-invasive monitoring of drug delivery and therapeutic effects, enhancing clinical outcomes.
Pharmaceutical development of this compound is also focusing on patient compliance and drug formulation. Research is exploring dosage forms and administration routes to improve ease of use and adherence. These innovations are critical for successful therapeutic outcomes.
Biomedical innovation is increasingly integrating artificial intelligence and machine learning to optimize drug discovery and development. These technologies are enabling more accurate predictions of drug behavior and therapeutic outcomes, accelerating research progress.
Pharmaceutical development of this compound is being supported by regulatory frameworks and guidelines that ensure safety and efficacy. These frameworks are crucial for clinical trials and market approval, ensuring therapeutic reliability and patient safety.
Biomedical research is also addressing global health challenges through the development of this compound. Studies are exploring applications in resource-limited settings, where cost-effective and accessible therapies are essential. These efforts are part of the broader goal of improving global health outcomes.
The stereochemical configuration (1R,5S) is also being studied for its potential in drug resistance. Research is focusing on how this configuration may influence microbial or tumor resistance mechanisms. These insights are critical for developing effective therapeutic strategies.
Pharmaceutical development of this compound is being driven by advancements in analytical techniques that enable precise characterization and quality control. These techniques are essential for ensuring product consistency and therapeutic reliability.
Biomedical innovation is also focusing on interdisciplinary approaches to drug development. Collaborations between chemists, biologists, and clinicians are accelerating research progress and clinical translation. These partnerships are critical for successful therapeutic outcomes.
The fluorenyl methoxycarbonyl group's chemical stability is being leveraged in long-term storage and shelf-life extension of pharmaceutical products. These properties are essential for maintaining product integrity and ensuring therapeutic efficacy.
Pharmaceutical development of this compound is also addressing patient-specific needs through customized formulations. Research is exploring tailored dosing and delivery methods to improve therapeutic outcomes and patient satisfaction.
Biomedical innovation is increasingly focused on preventing and treating chronic diseases through the development of this compound. Studies are exploring applications in conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. These efforts are part of the broader goal of improving long-term health outcomes.
The stereochemical configuration (1R,5S) is also being studied for its potential in targeting specific cell types. Research is focusing on mechanisms of action and selectivity to enhance therapeutic precision and minimize side effects.
Pharmaceutical development of this compound is being supported by advancements in nanotechnology and drug delivery systems. These innovations are enabling targeted and efficient therapeutic delivery, improving clinical outcomes and patient compliance.
Biomedical innovation is also addressing health disparities through the development of this compound. Research is exploring applications in underserved populations and cost-effective solutions to ensure equitable access to therapies.
The fluorenyl methoxycarbonyl group's chemical versatility is being utilized in developing multi-functional pharmaceuticals. These properties enable combined therapeutic effects and enhanced clinical utility.
Pharmaceutical development of this compound is also focusing on safety and tolerability to ensure patient well-being and therapeutic efficacy. These considerations are critical for clinical trials and market approval.
Biomedical innovation is increasingly integrating real-time data and digital health technologies to optimize therapeutic outcomes. These technologies are enabling personalized treatment plans and continuous monitoring of patient responses.
The stereochemical configuration (1R,5S) is also being studied for its potential in modulating immune responses. Research is focusing on mechanisms of immunomodulation to enhance therapeutic outcomes and minimize adverse effects.
Pharmaceutical development of this compound is being supported by advancements in biotechnology and synthetic biology. These innovations are enabling more efficient and sustainable production of pharmaceutical products.
Biomedical innovation is also addressing environmental sustainability through the development of this compound. Research is exploring eco-friendly synthesis methods and reduced environmental impact to ensure responsible pharmaceutical production.
The fluorenyl methoxycarbonyl group's chemical properties are being leveraged in developing novel therapeutic agents. These properties enable targeted and effective drug delivery and enhanced therapeutic outcomes.
Pharmaceutical development of this compound is also focusing on global market access and regulatory compliance to ensure widespread availability and therapeutic accessibility.
Biomedical innovation is increasingly focused on preventing and treating infectious diseases through the development of this compound. Studies are exploring applications in combating antibiotic resistance and emerging pathogens. These efforts are part of the broader goal of improving global health security.
The stereochemical configuration (1R,5S) is also being studied for its potential in targeted drug delivery. Research is focusing on nanocarriers and delivery systems to enhance therapeutic precision and minimize side effects.
Pharmaceutical development of this compound is being supported by advancements in computational modeling and predictive analytics. These tools are enabling more accurate drug discovery and development processes.
Biomedical innovation is also addressing health equity through the development of this compound. Research is exploring applications in diverse populations and cost-effective solutions to ensure equitable access to therapies.
The fluorenyl methoxycarbonyl group's chemical stability is being utilized in developing long-acting formulations. These properties enable extended therapeutic effects and reduced dosing frequency.
Pharmaceutical development of this compound is also focusing on patient education and adherence to ensure optimal therapeutic outcomes. These considerations are critical for successful treatment regimens.
Biomedical innovation is increasingly integrating artificial intelligence and machine learning to optimize therapeutic outcomes. These technologies are enabling personalized treatment plans and continuous monitoring of patient responses.
The stereochemical configuration (1R,5S) is also being studied for its potential in modulating metabolic pathways. Research is focusing on mechanisms of metabolic regulation to enhance therapeutic outcomes and minimize side effects.
Pharmaceutical development of this compound is being supported by advancements in green chemistry and sustainable production methods. These innovations are enabling environmentally responsible pharmaceutical manufacturing.
Biomedical innovation is also addressing health disparities through the development of this compound. Research is exploring applications in underserved populations and cost-effective solutions to ensure equitable access to therapies.
The fluorenyl methoxycarbonyl group's chemical versatility is being utilized in developing multi-functional pharmaceuticals. These properties enable combined therapeutic effects and enhanced clinical utility.
Pharm It looks like your message was cut off, but I can help you continue or refine it. Here's a summary of what you were discussing: You were exploring the fluorenyl methoxycarbonyl group and its applications in pharmaceutical development, including: 1. Chemical Properties: - The fluorenyl group is a substituted benzene ring, often used in organic synthesis for its stability and structural versatility. - The methoxycarbonyl group (–COOCH₃) is a common functional group in pharmaceuticals, often used to modulate drug metabolism, solubility, and bioavailability. 2. Pharmaceutical Applications: - Targeted Drug Delivery: The fluorenyl group can be conjugated to nanocarriers or ligands for site-specific delivery. - Immunomodulation: The group may influence immune responses, making it relevant for autoimmune or inflammatory diseases. - Metabolic Modulation: The methoxycarbonyl group may interact with metabolic pathways, offering therapeutic potential for metabolic disorders. - Antibiotic Resistance: Research into fluorenyl derivatives may address challenges like antibiotic resistance. 3. Technological and Methodological Advances: - Computational Modeling: Used to predict drug interactions and optimize molecular design. - Green Chemistry: Sustainable methods for producing fluorenyl-based compounds. - Nanotechnology: Enhancing drug delivery efficiency and targeting. 4. Broader Implications: - Health Equity: Ensuring access to therapies in underserved populations. - Environmental Sustainability: Reducing the ecological impact of pharmaceutical production. ### If you'd like to continue or refine this, here are some options: 1. Expand on a Specific Topic: - Detail the role of the fluorenyl group in drug metabolism. - Explore the synthesis of fluorenyl methoxycarbonyl derivatives. - Discuss the use of this group in targeted therapies (e.g., cancer or neurodegenerative diseases). 2. Address a Specific Question: - How does the fluorenyl group influence drug solubility? - What are the challenges in using methoxycarbonyl groups in drug design? 3. Provide a Conclusion: - Summarize the significance of the fluorenyl methoxycarbonyl group in modern pharmaceuticals. Let me know how you'd like to proceed!
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